2-(3,4-Bis(difluoromethoxy)phenyl)-2-hydroxyacetonitrile

• Molecular Formula: C10H7F4NO3
• Molecular Weight: 265.16 g/mol
• IUPAC Name: 2-[3,4-bis(difluoromethoxy)phenyl]-2-hydroxyacetonitrile
• InChI: InChI=1S/C10H7F4NO3/c11-9(12)17-7-2-1-5(6(16)4-15)3-8(7)18-10(13)14/h1-3,6,9-10,16H
• InChI Key: YMQVJKFDQXTFJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(C#N)O)OC(F)F)OC(F)F

Description

2-(3,4-Bis(difluoromethoxy)phenyl)-2-hydroxyacetonitrile is a useful research compound. Its molecular formula is C10H7F4NO3 and its molecular weight is 265.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 132A (470 mg, 2.0 mmol) in ethyl acetate (5 mL) was added a solution of KCN (676 mg) and NaHSO3 (1.08 g) dissolved in H2O (5 mL). It was left stirring overnight before it was extracted with ethyl acetate (2×50 mL). The combined organic extracts were dried and concentrated. The crude product was purified by silica gel chromatography to give 132B (383 mg, 72% yield) as an oil. 1H NMR (400 MHz, CDCl3) δ ppm 5.56 (d, J=5.27 Hz, 1H) 6.32-6.77 (m, 2H) 7.32-7.36 (m, 1H) 7.40-7.44 (m, 1H) 7.45 (s, 1H).